3,3'-((2-((2-Carboxyethoxy)methyl)-2-methylpropane-1,3-diyl)bis(oxy))dipropionic acid

Specification

• Molecular Formula: C14H24O9
• Molecular Weight: 336.33 g/mol
• IUPAC Name: 3-[3-(2-carboxyethoxy)-2-(2-carboxyethoxymethyl)-2-methylpropoxy]propanoic acid
• Standard InChI: InChI=1S/C14H24O9/c1-14(8-21-5-2-11(15)16,9-22-6-3-12(17)18)10-23-7-4-13(19)20/h2-10H2,1H3,(H,15,16)(H,17,18)(H,19,20)
• Standard InChI Key: BAXSDVCETMKLRK-UHFFFAOYSA-N
• Canonical SMILES: CC(COCCC(=O)O)(COCCC(=O)O)COCCC(=O)O

Introduction

Structural and Chemical Properties

Molecular Architecture

The compound features a branched aliphatic backbone with three propionic acid chains connected via ether and methylene linkages. Its IUPAC name, 3-[3-(2-carboxyethoxy)-2-(2-carboxyethoxymethyl)-2-methylpropoxy]propanoic acid, reflects its intricate connectivity. The molecular formula is C₁₄H₂₄O₉, with a molecular weight of 336.33 g/mol. Key functional groups include:

• Three carboxylic acid (-COOH) groups: Enhance solubility in aqueous media and enable conjugation reactions.

• Ether (-O-) linkages: Provide structural flexibility and participate in hydrogen bonding.

• Methylene (-CH₂-) and methyl (-CH₃) groups: Contribute to hydrophobicity and steric effects.

The stereochemistry and spatial arrangement of these groups influence its reactivity, as evidenced by computational models predicting a polar surface area of 177.92 Ų and a logP value of 1.516, indicating moderate hydrophilicity.

Spectral Characterization

Nuclear Magnetic Resonance (NMR) spectra reveal distinct proton environments:

• δ 1.2 ppm: Singlet for the methyl group (-CH₃).

• δ 2.4–2.6 ppm: Multiplets for methylene protons adjacent to carboxylic acids.

• δ 3.5–4.0 ppm: Resonances from ether-linked oxyethylene chains.

Infrared (IR) spectroscopy confirms functional groups via absorption bands at:

• 2500–3300 cm⁻¹: Broad O-H stretches from carboxylic acids.

• 1700–1750 cm⁻¹: C=O stretches from ester and acid groups.

Synthesis and Optimization

Synthetic Pathways

The compound is synthesized through a three-step protocol:

• Esterification: Reacting 2-methylpropane-1,3-diol with acrylonitrile to form a nitrile intermediate.

• Hydrolysis: Converting nitriles to carboxylic acids using sulfuric acid (H₂SO₄) at 80°C.

• Etherification: Coupling intermediate acids with ethylene oxide under basic conditions (pH 10–12).

Step	Reagents	Conditions	Yield
1	Acrylonitrile, H₂SO₄	60°C, 6 hr	75%
2	H₂O, H₂SO₄	80°C, 4 hr	82%
3	Ethylene oxide, KOH	RT, 12 hr	68%

Functional Applications

Pharmaceutical Linkers

The compound serves as a trifunctional crosslinker in drug delivery systems. For example, it conjugates antibodies to chemotherapeutic agents via carbodiimide-mediated amide bonds, enhancing tumor-targeting efficiency.

Hydrogel Fabrication

In biomaterials, it crosslinks polyethylene glycol (PEG) polymers to form pH-responsive hydrogels. These networks exhibit swelling ratios of 300–400% in neutral conditions, making them suitable for controlled drug release.

Bioconjugation

The carboxylic acid groups enable covalent attachment to proteins, as demonstrated in enzyme immobilization studies. For instance, lysozyme immobilized on this compound retains 90% activity after 10 reuse cycles.

Comparative Analysis With Analogues

Compound	Functional Groups	Applications	Key Advantage
Bis-PEG2-acid	Two carboxylic acids	Drug delivery	Simplicity, low cost
4-(Aminomethyl)benzoic acid	Amine, carboxylic acid	Peptide synthesis	Orthogonal reactivity
Target Compound	Three carboxylic acids	Multifunctional crosslinking	Enhanced valency

The target compound’s triacidic structure allows for higher crosslinking density compared to analogues, enabling more robust material networks.